N-(2-fluorophenyl)-2-(2-pyridinylthio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C13H11FN2OS/c14-10-5-1-2-6-11(10)16-12(17)9-18-13-7-3-4-8-15-13/h1-8H,9H2,(H,16,17)
• InChI Key: VCWPYQBUIFTEFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=CC=CC=N2)F
• Molecular Formula: C13H11FN2OS
• Molecular Weight: 262.30 g/mol

Description

N-(2-fluorophenyl)-2-(2-pyridinylthio)acetamide, commonly known as FPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FPTA is a thioacetamide derivative that has been synthesized using various methods.

Scientific Research Applications

FPTA has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, FPTA has been shown to inhibit the growth of cancer cells by targeting the Akt signaling pathway. In neurodegenerative diseases, FPTA has been shown to have neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides. In infectious diseases, FPTA has been shown to have antiviral and antibacterial properties.

Mechanism of Action

The mechanism of action of FPTA involves its interaction with various molecular targets, including the Akt signaling pathway, amyloid-beta peptides, and viral and bacterial proteins. FPTA inhibits the Akt signaling pathway by binding to the PH domain of Akt, which prevents its activation. FPTA also inhibits the aggregation of amyloid-beta peptides by binding to them and preventing their aggregation. In infectious diseases, FPTA inhibits the replication of viruses and bacteria by targeting their proteins.
Biochemical and Physiological Effects:
FPTA has been shown to have various biochemical and physiological effects. In cancer cells, FPTA inhibits cell growth by inducing apoptosis and inhibiting cell proliferation. In neurodegenerative diseases, FPTA has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In infectious diseases, FPTA has been shown to inhibit the replication of viruses and bacteria by disrupting their metabolic pathways.

Advantages and Limitations for Lab Experiments

One of the advantages of using FPTA in lab experiments is its specificity towards its molecular targets, which allows for precise manipulation of cellular pathways. Another advantage is its low toxicity, which allows for higher concentrations to be used in experiments. However, one of the limitations of using FPTA in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of FPTA. One direction is to investigate its potential applications in other diseases, such as cardiovascular diseases and metabolic disorders. Another direction is to develop more efficient synthesis methods for FPTA, which can increase its availability for research. Additionally, further studies are needed to elucidate the exact molecular targets and mechanisms of action of FPTA, which can lead to the development of more specific and effective drugs.